N-[4-(N,N-Dibenzylglycyl)phenyl]methanesulfonamide

• CAS No.: 129280-15-5
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: N-[4-[2-(dibenzylamino)acetyl]phenyl]methanesulfonamide
• InChI: InChI=1S/C23H24N2O3S/c1-29(27,28)24-22-14-12-21(13-15-22)23(26)18-25(16-19-8-4-2-5-9-19)17-20-10-6-3-7-11-20/h2-15,24H,16-18H2,1H3
• InChI Key: SYJXOXYLCUTLII-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C(=O)CN(CC2=CC=CC=C2)CC3=CC=CC=C3

Description

N-[4-(N,N-Dibenzylglycyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C23H24N2O3S and its molecular weight is 408.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4'-(2-Bromoacetyl)methanesulfonanilide (Temple, D. L. et al., J. Med. Chem., 19(5), 626-633 (1976)) (40 g) and dibenzylamine (Aldrich Chemical Co., Milwaukee, Wis. 53233) (55.2 g) were combined in acetone (550 ml) and stirred 3 hours at ambient temperature. A heavy precipitate of dibenzylamine.HBr was filtered off. The filtrate was evaporated and crystallized first from MeOH and then from 2-PrOH. This yielded the product, 4'-(2-dibenzylaminoacetyl)methanesulfonanilide (XXVI) as a crystalline solid, 42.9 g, m.p. 131°-134°, whose thin layer chromatography analysis (silica, EtOAc/hexane) and NMR indicated a single compound with the structure indicated above.